Cas no 1805680-15-2 (Methyl 4-iodo-1H-benzimidazole-2-carboxylate)

• Product Name: Methyl 4-iodo-1H-benzimidazole-2-carboxylate
• CAS No: 1805680-15-2
• MF: C₉H₇IN₂O₂
• MW: 302.068554162979
• CID: 4826052
• Update Time: 2025-05-20

Methyl 4-iodo-1H-benzimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-1H-benzimidazole-2-carboxylate

• Inchi： 1S/C9H7IN2O2/c1-14-9(13)8-11-6-4-2-3-5(10)7(6)12-8/h2-4H,1H3,(H,11,12)
• InChI Key： FJBVEXBMLVRPCR-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1N=C(C(=O)OC)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.3
• Topological Polar Surface Area: 55

Additional information on Methyl 4-iodo-1H-benzimidazole-2-carboxylate

Methyl 4-iodo-1H-benzimidazole-2-carboxylate (CAS No. 1805680-15-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-iodo-1H-benzimidazole-2-carboxylate (CAS No. 1805680-15-2) is a highly valuable intermediate in the realm of pharmaceutical chemistry, playing a pivotal role in the synthesis of various bioactive compounds. This compound, characterized by its unique structural motif, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of both an iodine substituent and a carboxylate group makes it a versatile building block for further chemical modifications, enabling the construction of complex molecules with diverse pharmacological properties.

The< strong>benzimidazole core is a well-known pharmacophore in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The introduction of an iodine atom at the 4-position enhances the electrophilicity of the molecule, making it an attractive substrate for cross-coupling reactions. These reactions are fundamental in constructing biaryl structures, which are prevalent in many FDA-approved drugs. The carboxylate moiety, on the other hand, provides a site for further functionalization, allowing for the attachment of various pharmacophoric groups through esterification or amidation reactions.

In recent years, there has been a surge in research focused on developing new methods for the synthesis of benzimidazole derivatives. One particularly noteworthy area is the application of palladium-catalyzed cross-coupling reactions, which have revolutionized the way these compounds are synthesized. Methyl 4-iodo-1H-benzimidazole-2-carboxylate serves as an excellent precursor for such reactions, enabling the rapid construction of complex benzimidazole-based scaffolds. For instance, Suzuki-Miyaura and Heck couplings can be employed to introduce aryl or vinyl groups at various positions of the benzimidazole ring, thereby expanding its chemical diversity.

The< strong>Methyl 4-iodo-1H-benzimidazole-2-carboxylate CAS No. 1805680-15-2 has found applications in several cutting-edge research areas. One notable example is its use in the development of antiviral agents. Benzimidazole derivatives have shown promise as inhibitors of viral enzymes and integrases, making them attractive candidates for drug discovery. The iodine substituent facilitates the introduction of additional functional groups that can enhance binding affinity to viral targets. Additionally, the carboxylate group can be used to link other pharmacophores that further modulate antiviral activity.

Another emerging field where this compound is making significant contributions is anticancer research. Benzimidazole derivatives have been extensively studied for their potential as kinase inhibitors and topoisomerase inhibitors. The structural flexibility of Methyl 4-iodo-1H-benzimidazole-2-carboxylate allows for the design of molecules that can selectively target cancer cells without affecting healthy tissues. Recent studies have demonstrated its utility in synthesizing novel anticancer agents that exhibit potent activity against various cancer types.

The compound's< strong>versatility extends beyond its role as a synthetic intermediate; it also serves as a scaffold for drug delivery systems. By incorporating functional groups that can interact with biological membranes or respond to specific stimuli, researchers have been able to develop targeted drug delivery vehicles based on benzimidazole derivatives. These systems aim to improve therapeutic efficacy while minimizing side effects.

In conclusion, Methyl 4-iodo-1H-benzimidazole-2-carboxylate (CAS No. 1805680-15-2) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules with diverse therapeutic potential. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.